N-[(2-methoxyadamantan-2-yl)methyl]-1-benzofuran-2-carboxamide

• IUPAC Name: N-[(2-methoxy-2-adamantyl)methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H25NO3/c1-24-21(16-7-13-6-14(9-16)10-17(21)8-13)12-22-20(23)19-11-15-4-2-3-5-18(15)25-19/h2-5,11,13-14,16-17H,6-10,12H2,1H3,(H,22,23)
• InChI Key: RMMYFORYEDJPRC-UHFFFAOYSA-N
• Canonical SMILES: COC1(C2CC3CC(C2)CC1C3)CNC(=O)C4=CC5=CC=CC=C5O4
• Molecular Formula: C21H25NO3
• Molecular Weight: 339.4 g/mol
• CAS No.: 1798039-62-9

Description

N-[(2-methoxyadamantan-2-yl)methyl]-1-benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C21H25NO3 and its molecular weight is 339.435. The purity is usually 95%.
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Scientific Research Applications

Neuroprotective and Antioxidant Effects

Novel benzofuran-2-carboxamide derivatives have been synthesized and evaluated for their neuroprotective and antioxidant activities. These compounds showed considerable protection against NMDA-induced excitotoxic neuronal cell damage and exhibited potent anti-excitotoxic, ROS scavenging, and antioxidant activities. The study suggests that certain structural modifications, such as -CH3 substitution at specific positions, may enhance these neuroprotective actions (Jungsook Cho et al., 2015).

Anticancer Activity

Another area of application involves anticancer research, where dihydrobenzofuran lignans and related compounds have been synthesized and evaluated for their potential as antitumor agents. These compounds inhibited tubulin polymerization, showing promising activity against leukemia and breast cancer cell lines. The study highlights the potential of these compounds in the development of new antimitotic and antitumor agents (L. Pieters et al., 1999).

Receptor Modulation and Other Activities

Research also extends to the modulation of specific receptors, such as orexin receptors, with compounds like SB-649868 showing potential as a dual orexin receptor antagonist. This highlights its application in studying compulsive behaviors and possibly treating conditions such as binge eating (L. Piccoli et al., 2012).

Moreover, compounds from the benzofuran family have been studied for their ability to inhibit cell adhesion molecules like E-selectin, ICAM-1, and VCAM-1, indicating potential anti-inflammatory applications (D. Boschelli et al., 1995).